Cas no 2229238-72-4 (2-azido-4-fluorobutan-1-ol)

2-Azido-4-fluorobutan-1-ol is a fluorinated azido alcohol with applications in organic synthesis and medicinal chemistry. Its structure combines an azido group and a fluorine substituent, offering versatility as a bifunctional intermediate for click chemistry and fluorination reactions. The presence of the hydroxyl group enables further derivatization, while the azido moiety facilitates cycloaddition reactions, such as CuAAC (copper-catalyzed azide-alkyne cycloaddition). The fluorine atom enhances metabolic stability and bioavailability in drug design. This compound is particularly valuable for constructing complex molecules, including fluorinated scaffolds and bioactive probes. High purity and well-defined reactivity make it suitable for precise synthetic applications. Storage under inert conditions is recommended due to the azido group's sensitivity.
2-azido-4-fluorobutan-1-ol structure
2-azido-4-fluorobutan-1-ol structure
Product Name:2-azido-4-fluorobutan-1-ol
CAS No:2229238-72-4
MF:C4H8FN3O
MW:133.124223709106
CID:6340164
PubChem ID:149706119
Update Time:2025-06-29

2-azido-4-fluorobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-azido-4-fluorobutan-1-ol
    • 2229238-72-4
    • EN300-1805194
    • Inchi: 1S/C4H8FN3O/c5-2-1-4(3-9)7-8-6/h4,9H,1-3H2
    • InChI Key: AUDKOERWKGKFLT-UHFFFAOYSA-N
    • SMILES: FCCC(CO)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 133.06514005g/mol
  • Monoisotopic Mass: 133.06514005g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 34.6Ų

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Additional information on 2-azido-4-fluorobutan-1-ol

Chemical Profile of 2-azido-4-fluorobutan-1-ol (CAS No: 2229238-72-4)

2-azido-4-fluorobutan-1-ol, identified by its Chemical Abstracts Service number 2229238-72-4, is a fluorinated azido alcohol with significant applications in synthetic chemistry and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents. Its unique structural features—comprising an azido group at the second carbon and a fluorine atom at the fourth carbon—make it a valuable building block for medicinal chemists.

The structure of 2-azido-4-fluorobutan-1-ol allows for diverse chemical transformations, including nucleophilic substitution reactions, which are pivotal in constructing heterocyclic scaffolds. The presence of the azido group (-N₃) provides a site for further functionalization, enabling the creation of aliphatic amines through decomposition or displacement reactions. Concurrently, the fluorine substituent introduces electronic and steric effects that can modulate the reactivity and binding properties of the resulting compounds.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The synthetic utility of 2-azido-4-fluorobutan-1-ol has been leveraged in several cutting-edge research projects. For instance, studies have demonstrated its role in generating novel kinase inhibitors, where the fluorine atom contributes to improved selectivity over native targets. Additionally, the azido moiety has been exploited to introduce bioisosteres or to facilitate cross-coupling reactions, such as Suzuki-Miyaura couplings, which are essential in constructing biaryl systems prevalent in many drug candidates.

One notable application of 2-azido-4-fluorobutan-1-ol is in the synthesis of protease inhibitors. Researchers have utilized its reactivity to develop derivatives with enhanced pharmacokinetic profiles. The fluorine atom’s ability to engage in hydrogen bonding and π-stacking interactions has been harnessed to improve binding affinity to protein targets, a critical factor in drug design. Furthermore, the compound’s compatibility with flow chemistry techniques has enabled scalable and efficient production methods, aligning with modern pharmaceutical manufacturing standards.

The chemical properties of 2-azido-4-fluorobutan-1-ol also make it relevant in materials science and agrochemical research. For example, fluorinated alcohols are increasingly used as intermediates in polymer modification, where they impart unique thermal and mechanical properties. Similarly, in agrochemicals, such compounds contribute to the development of pesticides with improved environmental profiles due to their enhanced degradation rates.

Advances in computational chemistry have further highlighted the potential of 2-azido-4-fluorobutan-1-ol as a scaffold for drug discovery. Molecular modeling studies indicate that its structural motif can be optimized for target engagement across multiple therapeutic areas. The interplay between electronic effects from fluorine and steric hindrance from the azido group offers a rich palette for medicinal chemists to explore.

From a synthetic perspective, 2-azido-4-fluorobutan-1-ol exemplifies how strategic functionalization can yield highly versatile intermediates. Its preparation typically involves multi-step sequences starting from readily available precursors like 1-bromobutane or 1-chlorobutane. The introduction of the azido group is commonly achieved via nucleophilic substitution followed by deprotonation, while fluorination can be accomplished using organofluorine reagents under controlled conditions.

The safety profile of 2-azido compounds is an important consideration during handling and synthesis. While not classified as hazardous under standard conditions when stored properly, azidos are sensitive to heat and shock due to their potential decomposition into nitrogen gas and highly reactive alkyl radicals. Therefore, laboratory protocols emphasize controlled reaction conditions and appropriate safety measures.

In conclusion, 2-Azido -4-fl urob utan -1 -ol (CAS No: 2229238 -72 -4) represents a cornerstone intermediate in modern synthetic organic chemistry with far-reaching implications for pharmaceutical innovation. Its unique structural attributes continue to inspire new methodologies and applications across disciplines ranging from drug discovery to advanced materials engineering.

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